Cas no 858523-37-2 (2-(4-bromo-2-methoxyphenyl)acetonitrile)

2-(4-bromo-2-methoxyphenyl)acetonitrile structure
858523-37-2 structure
Product Name:2-(4-bromo-2-methoxyphenyl)acetonitrile
CAS No:858523-37-2
MF:C9H8BrNO
MW:226.06992149353
MDL:MFCD11847504
CID:838594
PubChem ID:52987748
Update Time:2024-10-26

2-(4-bromo-2-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • (4-Bromo-2-methoxyphenyl)acetonitrile
    • 2-(4-bromo-2-methoxyphenyl)acetonitrile
    • 4-Bromo-2-methoxybenzyl cyanide
    • 4-BROMO-2-METHOXYPHENYLACETONITRILE
    • KSC495C1N
    • MKTBTBUHEXXTRR-UHFFFAOYSA-N
    • CL8785
    • FCH1406552
    • AM83259
    • (4-bromo-2-methoxy-phenyl)-acetonitrile
    • AB0027045
    • AX8160376
    • W8828
    • ST24026259
    • 4-Bromo-2-methoxybenzeneacetonitrile (ACI)
    • SY111012
    • CS-0097933
    • J-501364
    • AKOS015835561
    • DTXSID50680957
    • AS-18574
    • DB-076465
    • 858523-37-2
    • SCHEMBL425131
    • 2-(4-Bromo-2-methoxy-phenyl)acetonitrile
    • MFCD11847504
    • MDL： MFCD11847504
    • Inchi： 1S/C9H8BrNO/c1-12-9-6-8(10)3-2-7(9)4-5-11/h2-3,6H,4H2,1H3
    • InChI Key： MKTBTBUHEXXTRR-UHFFFAOYSA-N
    • SMILES： N#CCC1C(OC)=CC(Br)=CC=1

Computed Properties

  • Exact Mass: 224.97900
  • Monoisotopic Mass: 224.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.451
  • Melting Point: 56-62°C
  • Boiling Point: 308.408°C at 760 mmHg
  • Flash Point: 140.32°C
  • Refractive Index: 1.556
  • PSA: 33.02000
  • LogP: 2.52378
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(4-bromo-2-methoxyphenyl)acetonitrile Security Information

2-(4-bromo-2-methoxyphenyl)acetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(4-bromo-2-methoxyphenyl)acetonitrile Pricemore >>

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2-(4-bromo-2-methoxyphenyl)acetonitrile Production Method

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